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Compound of Interest

Compound Name: Levomefolic acid-13C,d3

Cat. No.: B10823167 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of Levomefolic acid-13C,d3, an isotopically labeled form of the active folate

metabolite. This document is intended to serve as a valuable resource for researchers and

scientists utilizing this compound in their studies.

Core Physicochemical Data
Levomefolic acid-13C,d3 is a stable isotope-labeled version of L-5-methyltetrahydrofolate (L-

5-MTHF), the primary biologically active form of folate. The incorporation of one carbon-13

atom and three deuterium atoms provides a distinct mass shift, making it an ideal internal

standard for quantitative analysis by mass spectrometry.[1][2]

Table 1: General Properties of Levomefolic Acid-13C,d3
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Property Value Citations

Chemical Name

(2S)-2-[[4-[[(6S)-2-amino-4-

oxo-5-

(trideuterio(13C)methyl)-1,6,7,

8-tetrahydropteridin-6-

yl]methylamino]benzoyl]amino]

pentanedioic acid

[3]

Synonyms

N-[4-[[[(6S)-2-Amino-

3,4,5,6,7,8-hexahydro-5-

(methyl-13C,d3)-4-oxo-6-

pteridinyl]methyl]amino]benzoy

l]-L-glutamic Acid; (6S)-5-

(Methyl-13C,d3)tetrahydrofolic

Acid; 5-Methyl-(6S)-

tetrahydrofolic Acid-13C,d3; L-

Methyl Folate-13C-d3; [6S]-5-

MTHF-13C-d3

[4][5]

CAS Number 1356019-94-7 [1][2][3][5][6][7]

Unlabeled CAS Number 31690-09-2 [3][4]

Molecular Formula C₁₉¹³CH₂₂D₃N₇O₆ [2][4][6][7]

Molecular Weight 463.47 g/mol [3][4][6]

Accurate Mass 463.2088 [3]

Appearance Solid [2][5]

Table 2: Purity and Isotopic Enrichment
Parameter Specification Citations

Purity (HPLC) >95% [3]

Isotopic Enrichment
≥99% deuterated forms (d1-

d3)
[2][5]
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Table 3: Solubility and Storage
Parameter Details Citations

Solubility

Slightly soluble in aqueous

base (heated) and DMSO.

Insoluble in DMSO (at room

temperature). Soluble in H₂O

at 10 mM (sonication

recommended).

[5][8]

Storage Temperature -20°C [3][5]

Stability ≥ 4 years at -20°C [5]

Stock Solution Storage
-80°C for 6 months; -20°C for 1

month (protect from light).
[1]

Role in Biological Pathways
Levomefolic acid is a crucial component of one-carbon metabolism, a network of

interconnected biochemical pathways essential for DNA synthesis, methylation, and cellular

repair.[9][10] Its primary role is to donate a methyl group to homocysteine, a reaction that

regenerates methionine.[5][10] This process is vital for the synthesis of S-adenosylmethionine

(SAM), the universal methyl donor for numerous biological reactions.
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Caption: Role of Levomefolic Acid in the One-Carbon Metabolism Pathway.

Experimental Protocols and Applications
Levomefolic acid-13C,d3 is primarily used as an internal standard for the accurate

quantification of its unlabeled counterpart in biological matrices using gas chromatography-

mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS).[2][5]

General Experimental Workflow for LC-MS
Quantification
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The following diagram illustrates a typical workflow for using Levomefolic acid-13C,d3 as an

internal standard in a quantitative LC-MS experiment.

General LC-MS Quantification Workflow
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Caption: Experimental Workflow for LC-MS Quantification using an Internal Standard.

Methodological Considerations
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Purity Determination (HPLC): While specific vendor protocols are proprietary, the purity of

Levomefolic acid-13C,d3 is typically determined by High-Performance Liquid

Chromatography (HPLC) with UV detection. A reference standard of known purity is used to

generate a calibration curve, against which the peak area of the sample is compared to

determine its purity.

Isotopic Enrichment Analysis: The isotopic enrichment is confirmed by mass spectrometry.

The analysis involves comparing the ion intensities of the labeled compound (M+4) with any

unlabeled (M) or partially labeled (M+1, M+2, M+3) species present in the sample.

Solubility Preparation: For aqueous stock solutions, it is recommended to aid dissolution by

sonication.[8] Stock solutions should be prepared, aliquoted, and stored under the

recommended conditions to prevent degradation from repeated freeze-thaw cycles.[1] For

aqueous solutions intended for cell culture or in vivo use, sterile filtration through a 0.22 µm

filter is advised.[1][11]

Disclaimer: This document is for research and informational purposes only and is not intended

for diagnostic or therapeutic use.[2][4] Always refer to the Certificate of Analysis for lot-specific

data.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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